Cas no 1421443-22-2 (N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide)

• Product Name: N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide
• CAS No: 1421443-22-2
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 6252382
• PubChem ID: 71788885
• Update Time: 2025-07-28

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide
• AKOS024538395
• F6200-4028
• N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-2-phenylbutanamide
• VU0536618-1
• 1421443-22-2
• N-((4-hydroxychroman-4-yl)methyl)-2-phenylbutanamide
• N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-2-phenylbutanamide

• Inchi： 1S/C20H23NO3/c1-2-16(15-8-4-3-5-9-15)19(22)21-14-20(23)12-13-24-18-11-7-6-10-17(18)20/h3-11,16,23H,2,12-14H2,1H3,(H,21,22)
• InChI Key： XZUQCSHMEVINKC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CNC(C(C2C=CC=CC=2)CC)=O)(CC1)O

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide

Comprehensive Overview of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide (CAS No. 1421443-22-2)

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide, identified by its CAS number 1421443-22-2, is a synthetic organic compound with a unique molecular structure that combines a benzopyran scaffold with a phenylbutanamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications. The presence of both hydroxy and phenyl functional groups in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in benzopyran derivatives, particularly those with hydroxy substitutions, due to their diverse pharmacological activities. Researchers have explored these compounds for their potential anti-inflammatory, antioxidant, and neuroprotective properties. The CAS 1421443-22-2 compound, with its distinct 4-hydroxy-3,4-dihydro-2H-1-benzopyran core, fits into this category and may offer novel avenues for therapeutic intervention. Its structural features align with current trends in small molecule drug design, where hybrid molecules are engineered to enhance bioavailability and target specificity.

One of the most frequently asked questions about N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and amide coupling techniques. Advanced analytical methods such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. These processes are critical for researchers aiming to reproduce the compound for further studies or industrial applications.

The pharmacokinetic profile of CAS 1421443-22-2 is another area of active investigation. Preliminary studies suggest that the compound exhibits moderate solubility in organic solvents, which could influence its formulation strategies. Researchers are particularly interested in its metabolic stability and bioavailability, as these factors determine its suitability as a drug candidate. The integration of computational chemistry tools has further accelerated the understanding of its molecular interactions, enabling more efficient optimization of its properties.

From a commercial perspective, N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its CAS number 1421443-22-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's pricing and availability may vary depending on the supplier and the scale of production, reflecting the complexities involved in its synthesis.

In conclusion, N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylbutanamide (CAS 1421443-22-2) represents a promising candidate for further scientific exploration. Its structural complexity and potential biological activities make it a valuable subject for researchers in medicinal chemistry and pharmacology. As the demand for innovative therapeutic agents grows, compounds like this will continue to play a pivotal role in advancing drug discovery efforts.